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Welcome to the technical support center for challenges related to the analysis of
ergocryptinine in food samples. This guide is designed for researchers, analytical scientists,
and quality control professionals who are encountering issues with matrix effects in their liquid
chromatography-tandem mass spectrometry (LC-MS/MS) workflows. Here, we provide in-
depth, field-proven insights and practical troubleshooting advice to help you achieve accurate
and reliable quantification of ergocryptinine.

Introduction: The Challenge of Matrix Effects in
Ergocryptinine Analysis

Ergocryptinine, an epimer of the ergot alkaloid ergocryptine, is a mycotoxin produced by fungi
of the Claviceps genus, which commonly contaminate cereal grains like rye, wheat, and barley.
[1][2] Due to its toxicity, regulatory bodies such as the European Union have established
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maximum levels for the sum of 12 major ergot alkaloids, including ergocryptinine, in various
foodstuffs.[3][4]

LC-MS/MS is the preferred technique for the sensitive and selective quantification of these
compounds.[5][6][7] However, its accuracy is highly susceptible to "matrix effects."[8] Food
samples are incredibly complex, containing a wide variety of endogenous components like fats,
proteins, carbohydrates, and pigments. During analysis, these co-extracted substances can
interfere with the ionization of the target analyte, ergocryptinine, in the mass spectrometer's
ion source.[9][10] This interference, known as a matrix effect, typically leads to ion suppression
(a decrease in signal) but can occasionally cause ion enhancement (an increase in signal),
resulting in the under- or overestimation of the mycotoxin concentration.[8][11]

Signal suppression for ergot alkaloids can be significant, with reports of up to 50% suppression
for ergocryptinine in certain cereals like oats and barley.[8][12] Given the low regulatory limits,
especially for processed cereal-based foods for infants, failing to account for these matrix
effects can lead to inaccurate reporting, false compliance, and potential risks to consumer
safety.[4][13] This guide will address the most common questions and troubleshooting
scenarios to help you identify, quantify, and mitigate matrix effects in your ergocryptinine
analysis.

Frequently Asked Questions (FAQSs)
Q1: What exactly is a matrix effect in LC-MS/MS analysis?

A matrix effect is the alteration of an analyte's ionization efficiency due to the presence of co-
eluting, undetected components from the sample matrix. In electrospray ionization (ESI), the
most common source for mycotoxin analysis, the analyte must be converted into gas-phase
ions to be detected by the mass spectrometer. Co-eluting matrix components can compete with
the analyte for ionization, disrupt the droplet formation process in the ESI source, or alter the
droplet's physical properties, thereby reducing the number of analyte ions that reach the
detector.[14] This typically results in a lower signal (ion suppression) compared to a pure
standard of the same concentration.[8]

Q2: Why is ergocryptinine analysis in food so prone to matrix
effects?
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The susceptibility of ergocryptinine analysis to matrix effects stems from a combination of
factors:

o Complex Food Matrices: Cereals, the primary source of ergocryptinine contamination, are
rich in complex carbohydrates, proteins, and lipids, which are often co-extracted with the
alkaloids.[8][12]

o Extraction Procedures: While methods like QUEChERS (Quick, Easy, Cheap, Effective,
Rugged, and Safe) are effective, they are designed as generic extractions and may not
remove all interfering matrix components.[15][16]

o Analyte Properties: Ergot alkaloids are analyzed at very low concentrations (ug/kg or ppb
levels), making their signal more vulnerable to suppression by matrix components that are
present at much higher concentrations.[13][17]

o Chromatography: If the chromatographic method does not fully separate ergocryptinine
from all matrix interferences, co-elution will lead to ionization effects.[10] Early-eluting
compounds are often more affected by matrix suppression.[8][12]

Q3: How do | know if my analysis is being affected by a matrix
effect?

The most definitive way to determine if you have a matrix effect is to perform a quantitative
assessment. The standard method is the post-extraction spike comparison.[18][19] This
involves comparing the signal response of an analyte spiked into an extracted blank matrix
sample to the response of the analyte in a neat (pure) solvent standard at the same
concentration.

The Matrix Effect (ME) can be calculated as follows:

ME (%) = ( (Peak Area in Matrix Extract) / (Peak Area in Neat Solvent) - 1) * 100
» Avalue of 0% indicates no matrix effect.

e Anegative value (e.g., -40%) indicates ion suppression.

o A positive value indicates ion enhancement.
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Significant matrix effects are generally considered to be outside the range of +20%.[20]

Q4: What is the difference between ion suppression and ion
enhancement?
lon suppression is the most common form of matrix effect, where co-eluting compounds

interfere with the ionization process, leading to a decreased analyte signal.[9][10] This is the
primary challenge in mycotoxin analysis.[8]

lon enhancement is a less common phenomenon where co-eluting compounds increase the
ionization efficiency of the analyte, leading to an artificially high signal. This can occur if a
matrix component improves the desolvation or ionization process for the analyte.[21]

Both phenomena compromise the accuracy of quantitative results if not properly addressed.

Troubleshooting Guide: Practical Solutions for Common

Issues
Q5: My ergocryptinine signal is low and inconsistent across
different samples. What should | do?

This is a classic symptom of variable matrix effects. Different samples, even of the same food
type (e.g., two different batches of wheat flour), can exhibit different levels of ion suppression.

[8]
Troubleshooting Steps:

o Assess the Matrix Effect: First, perform the post-extraction spike experiment described in Q3
to confirm and quantify the extent of ion suppression. Use a representative blank matrix if
available.

e Improve Sample Cleanup: If suppression is significant (>20%), your sample cleanup may be
insufficient. Consider incorporating a dispersive solid-phase extraction (dSPE) step after your
initial extraction. For cereal matrices, a combination of PSA (Primary Secondary Amine) to
remove fatty acids and sugars, and C18 to remove nonpolar interferences, is often effective.
[22]
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e Optimize Chromatography: Ensure your LC method provides good separation between your
analyte and the bulk of the matrix components. Adjusting the gradient or using a different
column chemistry, such as a biphenyl phase, can alter elution patterns and move
ergocryptinine away from interfering compounds.[23]

e Implement a Compensation Strategy: If cleanup and chromatography optimization are
insufficient, you must use a calibration method that compensates for the matrix effect. The
most common strategies are matrix-matched calibration, the standard addition method, or
the use of a stable isotope-labeled internal standard.[24][25]

Logical Decision Flow for Mitigation

Caption: Decision tree for selecting a matrix effect mitigation strategy.

Q6: | don't have a "blank™ matrix for my food sample. How can |
correct for matrix effects?

This is a very common problem, as truly analyte-free food matrices are difficult to obtain. In this
scenario, you have two excellent options:

» Method of Standard Addition: This method uses the sample itself as the matrix for calibration.
The sample extract is divided into several aliquots. One is analyzed as is, while the others
are spiked with increasing, known concentrations of the analyte. A calibration curve is then
plotted, and the original concentration is determined by extrapolating the line back to the x-
intercept. This approach perfectly corrects for matrix effects in that specific sample but is
labor-intensive as each sample requires its own calibration curve.[24]

o Stable Isotope-Labeled Internal Standard (SIL-1S): This is considered the gold standard for
matrix effect compensation.[12][25] A SIL-IS, such as 3CDs-labeled ergocryptinine, is
chemically identical to the native analyte but has a different mass.[2][26] It is added to the
sample at the very beginning of the extraction process. Because it has the same
physicochemical properties, it co-elutes with the native ergocryptinine and experiences the
exact same degree of ion suppression or enhancement.[27] By calculating the ratio of the
native analyte's signal to the SIL-IS signal, the matrix effect is effectively canceled out,
leading to highly accurate and precise results.[25]
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Q7: What are the pros and cons of the different matrix effect
compensation strategies?

Strategy

Pros

Cons

Best For

Matrix-Matched

- Relatively simple to
implement if a blank is

available.- Corrects

- Requires a certified
blank matrix, which is
often unavailable.-

Assumes the matrix

Routine analysis of a
large number of very
similar samples (e.g.,

from the same harvest

Calibration for matrix effects effect is consistent
lot) where a
across a batch of across all samples, )
o ] representative blank
similar samples.[8] which may not be
has been sourced.
true.[8][28]
Analysis of unique or
] - Very low throughput; highly variable
- Highly accurate for
o each sample needs samples where
N individual samples.- ] )
Standard Addition multiple analyses.- accuracy is

Does not require a
blank matrix.[24]

Consumes more

sample and reagents.

paramount and
throughput is not a

concern.

Stable Isotope-
Labeled IS

- The most robust and
accurate method.-
Corrects for matrix
effects and variations
in extraction recovery
and instrument
response.[25][27]-
High throughput.

- SIL standards can

be expensive and may
not be commercially
available for all

analytes.[29]

High-throughput labs,
regulatory testing, and
any analysis
demanding the
highest level of
accuracy and

precision.

In-Depth Experimental Protocols
Protocol 1. Quantitative Assessment of Matrix Effect (Post-Extraction

Spike)

This protocol allows you to calculate the percentage of ion suppression or enhancement for

ergocryptinine in your specific matrix.
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Workflow for Matrix Effect Assessment

Caption: Experimental workflow for the post-extraction spike method.
Steps:

e Prepare Solutions:

o Solution A (Neat Standard): Prepare a standard of ergocryptinine in your final mobile
phase solvent (e.g., 10 ng/mL in 50:50 acetonitrile:water).

o Solution B (Spiked Matrix): Find a representative matrix sample that is believed to be free
of ergocryptinine. Extract this "blank™ matrix using your standard sample preparation
protocol. After extraction and just before LC-MS/MS analysis, spike the final extract with
the ergocryptinine standard to achieve the same final concentration as Solution A (e.g.,
10 ng/mL).

e Analysis:

o Inject both Solution A and Solution B into the LC-MS/MS system under identical
conditions.

o Integrate the peak area for the ergocryptinine transition in both chromatograms.
 Calculation:

o Use the formula: ME (%) = [ (Peak Area of Solution B) / (Peak Area of Solution A) - 1] *
100

o This value quantifies the signal suppression (if negative) or enhancement (if positive).

Protocol 2: Modified QUEChERS for Ergocryptinine in Cereals

This protocol is a robust starting point for extracting ergocryptinine from complex cereal
matrices while minimizing matrix interferences.[15][22]

Steps:
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» Sample Homogenization: Mill the cereal sample (e.g., wheat, rye) to a fine, uniform powder
(<0.5 mm).

o Extraction:

o

Weigh 2.5 g of the homogenized sample into a 50 mL centrifuge tube.

[¢]

If using a SIL-1S, add it at this stage.

[¢]

Add 10 mL of an extraction solvent, typically acetonitrile with a small percentage of
agueous buffer (e.g., 85:15 acetonitrile:5mM ammonium carbonate).[30]

[¢]

Shake vigorously for 20 minutes on a mechanical shaker.

» Salting-Out Partitioning:

o Add a salt mixture, commonly 4 g MgSOa4 and 1 g NaCl.

o Shake immediately and vigorously for 1 minute. This step separates the acetonitrile layer
from the aqueous/solid layer.

o Centrifuge at >4000 g for 5 minutes.

o Dispersive SPE Cleanup (dSPE):

o Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube.

o The tube should contain dSPE sorbents: 150 mg MgSOa (to remove residual water), 50
mg PSA (to remove polar interferences like sugars and fatty acids), and 50 mg C18 (to
remove nonpolar interferences).[22]

o Vortex for 30 seconds.

o Centrifuge at high speed (>10,000 g) for 2 minutes.

e Final Preparation:
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o Take the supernatant, filter through a 0.22 pum syringe filter, and transfer to an autosampler
vial for LC-MS/MS analysis.

References
e Semisynthesis of Stable Isotope-Labeled Ergot Alkaloids for HPLC-MS/MS Analysis. (2025).

ACS Food Science & Technology.

e Semisynthesis of Stable Isotope-Labeled Ergot Alkaloids for HPLC-MS/MS Analysis. (2025).

e Semisynthesis of Stable Isotope-Labeled Ergot Alkaloids for HPLC-MS/MS Analysis. (2025).

e Analysis of Ergot Alkaloids. (n.d.). MDPI.

 Validation of analytical methods for determining mycotoxins in foodstuffs. (2002).

o Comparison of approaches to deal with matrix effects in LC-MS/MS based determinations of
mycotoxins in food and feed. (n.d.). CORE.

» Development and Validation of Analytical Methods for Mycotoxins in Food, Medicinal Herbs
and Feed. (2009). University of Bonn.

e Quantifying Ergot Alkaloids in Food Using Newly Developed Stable Isotope-Labeled
Standards. (2024). OPUS.

 Validation of an LC-MS Method for Quantification of Mycotoxins and Characterization of
Fungal Strains Occurring in Food and Feed. (2024). MDPI.

 Validation and application of an analytical method for the determination of mycotoxins in
crackers by UPLC-MS/MS. (2018). SciELO.

» Development and Application of Isotope Labelled Internal Standards in a Sum Parameter
Method for Ergot Alkaloid Screening of Food. (2023). CoLab.

o Comparison of approaches to deal with matrix effects in LC-MS/MS based determinations of
mycotoxins in food and feed. (2014).

o Comparison of approaches to deal with matrix effects in LC-MS/MS based determinations of
mycotoxins in food and feed. (2014). Semantic Scholar.

» Validation of a Simple and Reliable Method for the Determination of Aflatoxins in Soil and
Food Matrices. (2021).

» Use of post-column infusion for assessment of matrix effects. (n.d.).

» Collaborative investigation of matrix effects in mycotoxin determination by high performance
liquid chromatography coupled to mass spectrometry. (2013).

e lon Suppression and ESI. (n.d.).

o A study of ion suppression effects in electrospray ionization from mobile phase additives and
solid-phase extracts. (2003). PubMed.

o Common Pitfalls in Mycotoxin Testing and How to Avoid Them. (2024). Romer Labs.

 Innovative Detection and Mitigation of Ergot Alkaloids in Cereals: Advancing Food Safety.
(2024). Food Safety Magazine.

e lon suppression (mass spectrometry). (n.d.). Wikipedia.

© 2026 BenchChem. All rights reserved. 9/13 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128735?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Analysis of Ergot Alkaloids. (2015).

A Targeted UHPLC-MS/MS Method Validated for the Quantification of Ergot Alkaloids in
Cereal-Based Baby Food

EU REGULATION 915 OF 2023. (2023). FOOD SAFETY PORTAL.

A Targeted UHPLC-MS/MS Method Validated for the Quantification of Ergot Alkaloids in
Cereal-Based Baby Food from the Belgian Market. (2021).

Assessment of matrix effect in quantitative LC-MS bioanalysis. (2014).

Determination of Ergot Alkaloids: Purity and Stability Assessment of Standards and
Optimization of Extraction Conditions for Cereal Samples. (2016).

Ergot Alkaloids at Doses Close to EU Regulatory Limits Induce Alterations of the Liver and
Intestine. (2018).

A systematic assessment of the variability of matrix effects in LC-MS/MS analysis of ergot
alkaloids in cereals and evaluation of method robustness. (2013). PubMed.

A systematic assessment of the variability of matrix effects in LC-MS/MS analysis of ergot
alkaloids in cereals and evaluation of method robustness. (2013).

A study of ion suppression effects in electrospray ionization from mobile phase additives and
solid-phase extracts. (2003).

Recommended practical limits for ergot or ergot alkaloids in animal feeds to reduce negative
effects on health and performance. (2024).

Developments in analytical techniques for mycotoxin determination: an upd

Undertaking a New Regulatory Challenge: Monitoring of Ergot Alkaloids in Italian Food
Commodities. (2021). MDPI.

Matrix effect evaluation using multi-component post-column infusion in untargeted
hydrophilic interaction liquid chromatography-mass spectrometry plasma metabolomics.
(2024). Utrecht University.

Mechanism of Signal Suppression by Anionic Surfactants in Capillary
Electrophoresis—Electrospray lonization Mass Spectrometry. (2001).

Degradation and epimerization of ergot alkaloids after baking and in vitro digestion. (2022).
COMMISSION REGULATION (EU) 2021/1399 of 24 August 2021. (2021). EUR-Lex.

(a) Extraction efficiency and (b) matrix effect comparison of the... (2021).

A critical review of analytical methods for ergot alkaloids in cereals and feed and in particular
suitability of method performance for regulatory monitoring and epimer-specific quantific

A desk study to review current knowledge on ergot alkaloids and their potential for
contamination to cereal grains. (2017). Microsoft.

Analysis of Ergot Alkaloid Mycotoxins in Blended Flour by LC-MS/MS Under Acidic
Conditions. (n.d.). Restek.

Simultaneous determination of six major ergot alkaloids and their epimers in cereals and
foodstuffs by LC-MS-MS. (2012).

© 2026 BenchChem. All rights reserved. 10/13 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128735?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

¢ Pesticide multiresidue analysis in cereal grains using modified QUEChERS method
combined with automated direct sample introduction GC-TOFMS and UPLC-MS/MS
techniques. (2010). PubMed.

* The Impact of Storage Temperature and Time on Ergot Alkaloid Concentrations. (2023).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Semisynthesis of Stable Isotope-Labeled Ergot Alkaloids for HPLC-MS/MS Analysis -
PubMed [pubmed.ncbi.nlm.nih.gov]

. researchgate.net [researchgate.net]
. EU REGULATION 915 OF 2023 [foodsafetyportal.eu]

. eur-lex.europa.eu [eur-lex.europa.eu]

2
3
4
e 5. researchgate.net [researchgate.net]
6. mdpi.com [mdpi.com]
7. scielo.br [scielo.br]
8. Analysis of Ergot Alkaloids | MDPI [mdpi.com]
9

. lon Suppression and ESI | Mass Spectrometry Facility | University of Waterloo
[uwaterloo.ca]

e 10. lon suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
e 11. researchgate.net [researchgate.net]

e 12. Analysis of Ergot Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]

e 13. mdpi.com [mdpi.com]

e 14. pubs.acs.org [pubs.acs.org]

¢ 15. Innovative Detection and Mitigation of Ergot Alkaloids in Cereals: Advancing Food Safety
- PMC [pmc.ncbi.nlm.nih.gov]

¢ 16. researchgate.net [researchgate.net]

e 17. mdpi.com [mdpi.com]

© 2026 BenchChem. All rights reserved. 11/13 Tech Support


https://www.benchchem.com/product/b128735?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/40643980/
https://pubmed.ncbi.nlm.nih.gov/40643980/
https://www.researchgate.net/publication/393619161_Semisynthesis_of_Stable_Isotope-Labeled_Ergot_Alkaloids_for_HPLC-MSMS_Analysis
http://www.foodsafetyportal.eu/mrls/r91_show_contaminant.php?chid=11
https://eur-lex.europa.eu/legal-content/EN/TXT/PDF/?uri=CELEX:32021R1399
https://www.researchgate.net/publication/223534190_Validation_of_analytical_methods_for_determining_mycotoxins_in_foodstuffs
https://www.mdpi.com/2227-9040/13/3/106
https://www.scielo.br/j/cta/a/THsqgrpzj9VTfkGvcT3wMVN/?lang=en
https://www.mdpi.com/2072-6651/7/6/2024
https://uwaterloo.ca/mass-spectrometry-facility/ion-suppression-and-esi
https://uwaterloo.ca/mass-spectrometry-facility/ion-suppression-and-esi
https://en.wikipedia.org/wiki/Ion_suppression_(mass_spectrometry)
https://www.researchgate.net/publication/8946545_A_study_of_ion_suppression_effects_in_electrospray_ionization_from_mobile_phase_additives_and_solid-phase_extracts
https://pmc.ncbi.nlm.nih.gov/articles/PMC4488688/
https://www.mdpi.com/2072-6651/13/8/531
https://pubs.acs.org/doi/10.1021/ac960472p
https://pmc.ncbi.nlm.nih.gov/articles/PMC12735156/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12735156/
https://www.researchgate.net/publication/5437768_Simultaneous_determination_of_six_major_ergot_alkaloids_and_their_epimers_in_cereals_and_foodstuffs_by_LC-MS-MS
https://www.mdpi.com/2072-6651/13/12/871
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128735?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Troubleshooting & Optimization

Check Availability & Pricing

e 18. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
e 19. researchgate.net [researchgate.net]

e 20. Validation of a Simple and Reliable Method for the Determination of Aflatoxins in Soil and
Food Matrices - PMC [pmc.ncbi.nlm.nih.gov]

o 21. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC
[pmc.ncbi.nlm.nih.gov]

e 22. Pesticide multiresidue analysis in cereal grains using modified QUEChERS method
combined with automated direct sample introduction GC-TOFMS and UPLC-MS/MS
techniques - PubMed [pubmed.ncbi.nlm.nih.gov]

e 23. Analysis of Ergot Alkaloid Mycotoxins in Blended Flour by LC-MS/MS Under Acidic
Conditions [discover.restek.com]

e 24, filesOl.core.ac.uk [filesOl.core.ac.uk]
e 25. Making sure you're not a bot! [opus4.kobv.de]
e 26. pubs.acs.org [pubs.acs.org]

o 27. Development and Application of Isotope Labelled Internal Standards in a Sum Parameter
Method for Ergot Alkaloid Screening of Food | CoLab [colab.ws]

e 28. researchgate.net [researchgate.net]

e 29. A critical review of analytical methods for ergot alkaloids in cereals and feed and in
particular suitability of method performance for regulatory monitoring and epimer-specific
guantification - PubMed [pubmed.ncbi.nlm.nih.gov]

¢ 30. researchgate.net [researchgate.net]

¢ To cite this document: BenchChem. [Matrix effects in ergocryptinine analysis of food
samples]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b128735/docs#matrix-effects-in-ergocryptinine-
analysis-of-food-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 12/13 Tech Support


https://pdfs.semanticscholar.org/a5fb/ab87e724fdb6deba2f6b637180ea247cc71e.pdf?skipShowableCheck=true
https://www.researchgate.net/figure/Use-of-post-column-infusion-for-assessment-of-matrix-effects_fig2_271730104
https://pmc.ncbi.nlm.nih.gov/articles/PMC8319938/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8319938/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11352789/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11352789/
https://pubmed.ncbi.nlm.nih.gov/20028018/
https://pubmed.ncbi.nlm.nih.gov/20028018/
https://pubmed.ncbi.nlm.nih.gov/20028018/
https://discover.restek.com/articles/FSFA3905/analysis-of-ergot-alkaloid-mycotoxins-in-blended-flour-by-lc-msms-under-acidic-conditions/
https://discover.restek.com/articles/FSFA3905/analysis-of-ergot-alkaloid-mycotoxins-in-blended-flour-by-lc-msms-under-acidic-conditions/
https://files01.core.ac.uk/reader/61482130
https://opus4.kobv.de/opus4-bam/frontdoor/index/index/year/2025/docId/63409
https://pubs.acs.org/doi/10.1021/acs.jafc.5c03345
https://colab.ws/articles/10.1007%2Fs12161-023-02553-x
https://colab.ws/articles/10.1007%2Fs12161-023-02553-x
https://www.researchgate.net/publication/265795343_Collaborative_investigation_of_matrix_effects_in_mycotoxin_determination_by_high_performance_liquid_chromatography_coupled_to_mass_spectrometry
https://pubmed.ncbi.nlm.nih.gov/33784227/
https://pubmed.ncbi.nlm.nih.gov/33784227/
https://pubmed.ncbi.nlm.nih.gov/33784227/
https://www.researchgate.net/figure/a-Extraction-efficiency-and-b-matrix-effect-comparison-of-the-three-sample-treatments_fig2_349459494
https://www.benchchem.com/product/b128735/docs#matrix-effects-in-ergocryptinine-analysis-of-food-samples
https://www.benchchem.com/product/b128735/docs#matrix-effects-in-ergocryptinine-analysis-of-food-samples
https://www.benchchem.com/product/b128735/docs#matrix-effects-in-ergocryptinine-analysis-of-food-samples
https://www.benchchem.com/product/b128735/docs#matrix-effects-in-ergocryptinine-analysis-of-food-samples
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128735?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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